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Compound of Interest

Compound Name: RS 17053 hydrochloride

Cat. No.: B1680055 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for RS 17053 hydrochloride is not publicly

available. This guide is based on best practices for handling potent, uncharacterized research

compounds and should be supplemented by a thorough, activity-specific risk assessment

conducted by trained personnel.

RS 17053 hydrochloride is a potent and selective α1A-adrenoceptor antagonist. As with any

potent pharmacological agent, proper handling and disposal are crucial to ensure personnel

safety and prevent environmental contamination. The following provides essential guidance on

personal protective equipment, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for minimizing exposure. The required level of

protection depends on the specific laboratory procedure, the quantity of the compound being

handled, and its physical form (e.g., solid powder or liquid solution).
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

a certified N95 respirator with a

face shield- Disposable, solid-

front lab coat with tight-fitting

cuffs- Double gloves (e.g.,

nitrile)- Disposable sleeves

High risk of aerosolization and

inhalation of a potent powder.

Full respiratory and eye

protection is essential. Double-

gloving provides an additional

barrier against contamination.

[1]

Solution Preparation and

Handling

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.

General Laboratory Operations
- Lab coat- Safety glasses-

Single pair of nitrile gloves

Standard PPE for a laboratory

environment where hazardous

chemicals are handled.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling RS 17053 hydrochloride will minimize the risk of exposure

and contamination.

Preparation and Pre-Work:

Consult all available safety information and conduct a risk assessment for the planned

experiment.

Ensure a chemical fume hood is certified and functioning correctly.

Decontaminate the work surface before starting.

Prepare a spill kit and ensure it is readily accessible.
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Assemble all necessary equipment and reagents.

Donning PPE:

Put on PPE in the correct order, ensuring a proper fit. This typically involves putting on the

lab coat, then the respirator and eye protection, followed by gloves (with the outer pair

covering the cuffs of the lab coat).

Handling the Compound:

Perform all manipulations of the solid compound, such as weighing and initial

solubilization, within a chemical fume hood or other suitable containment device.[1]

When preparing solutions, add the solvent to the solid to minimize dust generation.

Handle all solutions of RS 17053 hydrochloride with care to avoid splashes and spills.

Decontamination:

After the experiment is complete, decontaminate all equipment and work surfaces with an

appropriate cleaning agent.

Wipe down the exterior of all containers before removing them from the fume hood.

Doffing PPE:

Remove PPE in a manner that avoids self-contamination. The typical order is to remove

the outer gloves first, followed by the lab coat and sleeves, then eye protection and

respirator, and finally the inner gloves.

Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
The disposal of RS 17053 hydrochloride and all contaminated materials must be handled with

care to prevent environmental contamination and accidental exposure.

Unused/Expired Compound:
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Do not dispose of down the drain or in regular trash.

Collect in a clearly labeled, sealed container.

Dispose of through a certified hazardous waste vendor in accordance with local, state, and

federal regulations.[2][3][4]

Contaminated Labware (e.g., vials, pipette tips):

Collect in a designated, puncture-resistant, and sealed container.

Label as "Hazardous Waste" with the name of the compound.[1][3]

Dispose of through a certified hazardous waste vendor.[2]

Contaminated PPE (e.g., gloves, lab coat):

Carefully place all disposable PPE into a sealed bag or container labeled as hazardous

waste.[1]

Dispose of through a certified hazardous waste vendor.

Aqueous Waste:

Collect all liquid waste containing RS 17053 hydrochloride in a sealed, labeled container.

Do not mix with other waste streams unless compatibility has been confirmed.

The container should be clearly labeled with the chemical name and approximate

concentration.[1]

Dispose of through a certified hazardous waste vendor.
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Caption: Workflow for the safe handling of RS 17053 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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